Cas no 4477-79-6 (oil red egn)

oil red egn Properties

Names and Identifiers

• oil red egn
• Solvent Red 26 (C.I. 26120)
• Solvent Red 26
• (1Z)-1-[[2,5-dimethyl-4-[(2-methylphenyl)diazenyl]phenyl]hydrazinylidene]naphthalen-2-one
• OIL RED EGN, CI.26120
• OilredEGN(Solventred26)
• Stock Solvent Red 26 Standard
• C.I. Solvent Red 26
• Calco Oil Red N 1700
• Calcogas Rocket Red
• Oil Red GPD
• Oil Red N-1700
• Oil Red OB
• Oil Red Z-1700
• 1-[[2,5-Dimethyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol
• Solvent Red 26
• NS00046518
• CI SOLVENT RED 26
• CS-0452611
• A924603
• 1-((2,5-Dimethyl-4-((2-methylphenyl)azo)phenyl)azo)-2-naphthol
• 2-Naphthalenol,5-dimethyl-4-[(2-methylphenyl)azo]phenyl]azo]-
• SCHEMBL630098
• UNII-KR6F64FLX3
• EINECS 224-757-3
• 1-[(E)-2-{2,5-dimethyl-4-[(E)-2-(2-methylphenyl)diazen-1-yl]phenyl}diazen-1-yl]naphthalen-2-ol
• AI3-27724
• 4477-79-6
• DTXSID5050395
• 1-(4-(O-TOLYLAZO)-2,5-XYLYLAZO)-2-NAPHTHOL
• C.I. 26120
• CHEMBL1966947
• NSC-115877
• 2-Naphthalenol, 1-((2,5-dimethyl-4-((2-methylphenyl)azo)phenyl)azo)-
• SCHEMBL11974570
• 1-((E)-(2,5-dimethyl-4-((E)-o-tolyldiazenyl)phenyl)diazenyl)naphthalen-2-ol
• KR6F64FLX3
• 2-Naphthalenol, 1-(2-(2,5-dimethyl-4-(2-(2-methylphenyl)diazenyl)phenyl)diazenyl)-
• NSC 115877
• MFCD00009688
• CI 26120
• H10058
• 1-((2,5-Dimethyl-4-(o-tolyldiazenyl)phenyl)diazenyl)naphthalen-2-ol
• SCHEMBL591066
• AKOS027338239
• NSC115877
• 1-[[2,5-dimethyl-4-[(2-methylphenyl)diazenyl]phenyl]diazenyl]naphthalen-2-ol
• GS-6822
• 1-(2-{2,5-dimethyl-4-[2-(2-methylphenyl)hydrazin-1-ylidene]cyclohexa-2,5-dien-1-ylidene}hydrazin-1-ylidene)naphthalen-2-one
• NRBKWAQSLYBVSG-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00009688
• InChIKey： NRBKWAQSLYBVSG-ZDXBJJIESA-N
• Inchi： 1S/C25H22N4O/c1-16-8-4-7-11-21(16)26-27-22-14-18(3)23(15-17(22)2)28-29-25-20-10-6-5-9-19(20)12-13-24(25)30/h4-15,30H,1-3H3
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C3=CC(C)=C(C=C3C)/N=N/C4=CC=CC=C4C

Computed Properties

• Exact Mass: 394.17900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 394.179361
• Heavy Atom Count: 30
• Complexity: 699
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 66.2

Experimental Properties

• LogP: 8.30140
• PSA: 69.67000
• Refractive Index: 1.637
• Boiling Point: 591.6 °C at 760 mmHg
• Melting Point: 130 °C (dec.) (lit.)
• Flash Point: 311.6 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.18